Cas no 110-15-6 (butanedioic acid)

Succinic acid(Succinic acid)Also known as succinic acid,Colorless crystals,With special acid ester smell.Mainly used for preparing Succinic anhydride \Succinate derivatives,be used as a paint\dyestuff\adhesive\Raw materials of drugs, etc.

butanedioic acid structure

Product Name:butanedioic acid

CAS No:110-15-6

Molecular Formula:C₄H₆O₄

Molecular Weight:118.0880

MDL:MFCD00002789

CID:35602

PubChem ID:1110

butanedioic acid Properties

Names and Identifiers

- Succinic acid
- 1,2-ethanedicarboxylic acid
- AKOS 213-35
- AMBER ACID
- DICARBOXYLIC ACID C4
- DIHYDROFUMARIC ACID
- RARECHEM AL BO 0159
- Acid of amber
- Asuccin
- Bernsteinsaure
- Butanediacid
- Ethane-1,2-dicarboxylicacid
- Ethanedicarboxylic acid
- Ethylene succinic acid
- ethylenedicarboxylicacid
- Katasuccin
- Kyselina jantarova
- Succunic Acide
- ACS
- SUCCINIC ACID(P)
- Succinate
- Butanedioic acid
- Butanedioic acid,natural
- Sal succini
- Wormwood
- A 12084
- NSC 25949
- NSC 106449
- SA
- 008008-93-3
- 丁二酸
- Wormwood acid
- ethylenesuccinic acid
- 1,4-Butanedioic acid
- Butanedionic acid
- Butandisaeure
- Acidum succinicum
- Butane diacid
- Ethylene dicarboxylic acid
- Spirit of amber
- Succinicum acidum
- Bernsteinsaure [German]
- Succinellite
- Kyselina jantarova [Czech]
- Ammonium succinate
- succ
- C4H6O4
- Succinic acid, 99%
- EINEC
- Butanedioic Acid
- Amber acid
- HOOC-CH2-CH2-COOH
- 2,2,3,3-tetradeuteriosuccinic acid
- E363
- Bernsteinsaeure
- succinic acid-2,2,3,3-d4
- acide butanedioique
- (-)OOC-CH2-CH2-COO(-)
- acide succinique
- succinic acid
- succinate(2-)
- butanedioic acid, ion(2-)
- Tox21_111612
- EINECS 203-740-4
- bmse000968
- Succinic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00257092-01
- matrix substance for MALDI-MS, inverted exclamation markY99.5%(T)
- SUCCINIC ACID [FCC]
- SUCCINICUM ACIDUM [HPUS]
- Succinic acid, 6
- BRD-K45238818-001-02-6
- bmse000183
- AI3-06297
- 4-02-00-01908 (Beilstein Handbook Reference)
- SUCCINIC ACID [MART.]
- Succinic acid, FCC
- AKOS000118899
- DB00139
- FEMA NO. 4719
- MFCD00002789
- 1,2 Ethanedicarboxylic Acid
- Q213050
- Succinic acid (8CI)
- SIN
- Succinic acid, United States Pharmacopeia (USP) Reference Standard
- Succinic acid, certified reference material, TraceCERT(R)
- NCGC00159372-06
- SUCCINIC ACID (MART.)
- NSC106449
- Succinic acid, matrix substance for MALDI-MS, >=99.5% (T), Ultra pure
- Butanedioic acid diammonium salt
- HY-N0420
- NCGC00159372-05
- 1,4-Butanedioate
- SBI-0633499.0002
- Succinic acid, BioXtra, >=99.0%
- UNII-AB6MNQ6J6L
- 1,4 Butanedioic Acid
- WLN: QV2VQ
- SUCCINIC ACID [WHO-DD]
- AB01332192-02
- 110-15-6
- 1cze
- 1ST7504
- Succinicate
- Succinic acid, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99.0%
- SUCCINIC ACID (II)
- DTXCID303602
- suc
- Succinic acid, ACS grade
- succinic-acid
- sodium succinate (anhydrous)
- Succinic Acide,(S)
- Succinic acid, SAJ special grade, >=99.5%
- BBL002473
- Succinic acid, SAJ first grade, >=99.0%
- Succinic acid, ReagentPlus(R), >=99.0%
- Dihydrofumarate
- Succinic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
- SUCCINIC ACID (USP IMPURITY)
- NSC-25949
- NCGC00259467-01
- D85169
- NCGC00159372-02
- Butanedioic acid (9CI)
- 1,2-Ethanedicarboxylic acid
- LMFA01170043
- Tox21_303247
- BDBM26121
- Tox21_111612_1
- succinate, 9
- STK387105
- SUCCINIC ACID [HSDB]
- DTXSID6023602
- NCGC00159372-03
- NCGC00159372-04
- EN300-17990
- 4lh2
- SR-01000944556
- butandisaure
- GTPL3637
- HSDB 791
- NSC-106449
- S0100
- InChI=1/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8
- AB6MNQ6J6L
- Succinic acid (Butanedioic acid)
- BP-21128
- STR02803
- SUCCINIC ACID [II]
- SUCCINIC ACID [MI]
- s3791
- Succinic acid, >=99%, FCC, FG
- CS-0008946
- ADIPIC ACID IMPURITY B [EP IMPURITY]
- 1,2-Ethanedicarboxylate
- NSC25949
- Tox21_201918
- Succinic Acid; Butanedioic acid
- 26776-24-9
- EC 203-740-4
- ADIPIC ACID IMPURITY B (EP IMPURITY)
- CHEBI:15741
- NS00002272
- SR-01000944556-2
- Succinic acid, natural
- F2191-0239
- C00042
- Dihydrofumaric acid
- 1,4-BUTANEDIOIC ACID (SUCCINIC ACID)
- Succinic acid, ACS reagent, >=99.0%
- CAS-110-15-6
- Z57127453
- SUCCINIC ACID [USP-RS]
- SUCCINIC ACID [VANDF]
- Succinic acid, purum p.a., >=99.0% (T)
- SuccinicAcid(IndustrialGrade&FoodGrade)
- Succinic acid [NF]
- Succinic acid, puriss. p.a., ACS reagent, >=99.5% (T)
- HMS3885O04
- Succinic acid, Vetec(TM) reagent grade, 98%
- CHEMBL576
- CCG-266069
- J-002386
- butanedioic acid
- SUCCINIC ACID [USP IMPURITY]
- BRN 1754069
- 37E8FFFB-70DA-4399-B724-476BD8715EF0
- Succinic acid, p.a., ACS reagent, 99.0%
- amber acid
- succinate
- asuccin
- Ethylenesuccinic acid
- acidum succinicum
- SUCCINIC ACID
- spirit of amber
- +Expand
- MDL： MFCD00002789
- InChIKey： KDYFGRWQOYBRFD-UHFFFAOYSA-N
- Inchi： 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
- SMILES： O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O
- BRN： 1754069

Computed Properties

Exact Mass: 118.026609g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 118.026609g/mol
Monoisotopic Mass: 118.026609g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 8
Complexity: 92.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 118.09

Experimental Properties

Odor: Odorless
Temperature: When heated to decomposition it emits acrid smoke and fumes.
Heat of Combustion: -356.32 KCAL/MOLE
Dissociation Constants: pK1 = 4.207, pK2 = 5.635 at 25 °C
Taste: Very acid taste
LogP: -0.06420
PSA: 74.60000
Merck: 8869
Refractive Index: n20/D 1.4002(lit.)
Water Partition Coefficient: 80 g/L (20 ºC)
Boiling Point: 235 °C(lit.)
Melting Point: 184-186 °C (lit.)
Vapor Pressure: 1.91e-07 mmHg
Flash Point: 206 ºC
FEMA: 4719 | SUCCINIC ACID
Solubility: Soluble in ethanol, ethyl ether, acetone and methanol. Insoluble in toluene, benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
Color/Form: Colorless crystal
PH: 2.7 (10g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Substances to be avoided include strong bases, strong oxidizing agents. Combustible.
Solubility: Soluble in hot water, almost insoluble in benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
Sensitiveness: Sensitive to humidity
pka: 4.16(at 25℃)
Density: 1.552
Refractive Index: Index of refraction = 1.450
Odor: Odorless

butanedioic acid Security Information

Symbol: GHS05 GHS07
RTECS：WM4900000
WGK Germany：1
Safety Instruction： S26-S36/37/39-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3265 8/PG 3
Hazard Statement： H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 41
Signal Word：Danger
TSCA：Yes

butanedioic acid Customs Data

HS CODE：29171990
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

butanedioic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB79233-100g	Succinic acid	110-15-6	99.5%	100g	$7.00	2024-04-20
Apollo Scientific	OR14341-1Kg	Succinic acid	110-15-6	ACS Grade	1kg	£126.00	2023-08-31
Enamine	EN300-17990-0.05g	butanedioic acid	110-15-6	97%	0.05g	$19.0	2023-11-13
Larodan	15-0400-13-1g	Butanedioic acid	110-15-6	>98%	1g	€37.00	2023-09-19
Life Chemicals	F2191-0239-0.25g	butanedioic acid	110-15-6	95%+	0.25g	$18.0	2023-09-06
S e l l e c k ZHONG GUO	S3791-25mg	Succinic acid	110-15-6	99.23%	25mg	¥794.65	2023-09-15
TRC	S688765-5g	Succinic Acid	110-15-6		5g	$ 63.00	2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BH0165-100g	butanedioic acid	110-15-6	≥98%	100g	￥55元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108856-5g	butanedioic acid	110-15-6	≥99.5% (T)	5g	¥92.90	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1016634-500g	Succinic acid	110-15-6	98%	500g	￥40.00	2024-08-09

butanedioic acid Synthesis

Synthetic Circuit 1

110187-42-3

87081-58-1

81201-97-0

110-15-6

58-64-0

53-57-6

57-00-1

1310054-16-0

Reaction Conditions

1.1R:Cleland's reagent, R:MgCl2, R:R:R:R:R:R:H2O, R:KOH, R:NH4Cl, C:56-65-5, C:Coenzyme II, C:9001-51-8, C:9001-40-5, C:9073-95-4, C:9023-83-0, C:9015-83-2, C:9026-23-7, C:9012-49-1, C:9024-93-5, C:9029-03-2, C:9030-25-5, C:9024-62-8, C:37278-21-0, C:9013-02-9, C:9029-12-3, C:9001-15-4, C:1927-31-7, S:H2O

Reference

: Enzymatic De Novo Pyrimidine Nucleotide Synthesis

By Schultheisz, Heather L. et al, Journal of the American Chemical Society, 2011, 133(2), 297-304

Synthetic Circuit 2

11132-73-3

110-15-6

134-96-3

121-33-5

123-08-0

2478-38-8

498-02-2

99-93-4

121-34-6

144-62-7

80-69-3

6915-15-7

79-14-1

473-81-4

50-21-5

64-18-6

64-19-7

Reaction Conditions

1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa

Reference

: Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose

By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Synthetic Circuit 3

58-86-6

50-99-7

9034-32-6

110-15-6

64-18-6

144-62-7

64-19-7

67-47-0

98-01-1

Reaction Conditions

1.1R:H2SO4, 24 h, rt

Reference

: Organic Acid Pretreatment of Oil Palm Trunk Biomass for Succinic Acid Production

By Bukhari, Nurul Adela et al, Waste and Biomass Valorization, 2020, 11(10), 5549-5559

Synthetic Circuit 4

9005-53-2

110-15-6

64-18-6

64-19-7

79-09-4

50-21-5

144-62-7

141-82-2

87-69-4

6915-15-7

110-17-8

110-16-7

Reaction Conditions

1.1R:H2SO4, R:H2O2

Reference

: Electrochemical conversion of lignin to short-chain carboxylic acids

By Sun, Shirong et al, Green Chemistry, 2023, 25(8), 3127-3136

Synthetic Circuit 5

9004-34-6

110-15-6

110-16-7

110-17-8

141-82-2

50-21-5

79-09-4

144-62-7

79-14-1

64-19-7

64-18-6

Reaction Conditions

1.1R:R:O2, S:H2O, 175°C, 30 bar

Reference

: Lignin alkaline oxidation using reversibly-soluble bases

By Kruger, Jacob S. et al, Green Chemistry, 2022, 24(22), 8733-8741

Synthetic Circuit 6

8068-05-1

110-15-6

121-33-5

121-34-6

498-02-2

99-96-7

108-95-2

90-05-1

64-18-6

64-19-7

79-14-1

50-21-5

600-15-7

144-62-7

141-82-2

80-69-3

6915-15-7

Reaction Conditions

1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C

Reference

: Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds

By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

Synthetic Circuit 7

93-03-8

91-10-1

90-05-1

498-00-0

121-33-5

121-34-6

110-15-6

64-18-6

64-19-7

144-62-7

65-85-0

100-21-0

569-51-7

528-44-9

554-95-0

124-38-9

Reaction Conditions

1.1R:O2, C:12293-21-9, rt → 160°C; 30 h, 160°C, 3 MPa

Reference

: A combined experimental and theoretical study on vanadium-catalytic oxidation of lignin to produce carboxylic acids

By Lu, Ting et al, Fuel Processing Technology, 2022, 238, 107493

Synthetic Circuit 8

56-81-5

50-99-7

110-15-6

64-17-5

50-21-5

77-92-9

Reaction Conditions

1.1R:CaCl2, R:R:NaHCO3, R:K2HPO4, R:NaCl, R:MgSO4, R:NaH2PO4, S:H2O, 12 h, 37°C, pH 7.0

Reference

: Determination of metabolites involved in fermentative succinic acid production from glucose, glycerol and crude glycerin by HPLC methodology

By Jaramillo, L. et al, Revista Mexicana de Ingenieria Quimica, 2020, 19(2), 653-667

Synthetic Circuit 9

56-81-5

110-15-6

50-21-5

77-92-9

504-63-2

Reaction Conditions

1.1R:K2HPO4, R:(NH4)2SO4, R:CaCl2, R:R:R:KH2PO4, R:NiCl2 •6H2O, R:R:ZnCl2, R:R:FeSO4, R:R:CuCl2 •2H2O, R:KCl, R:Na2SO4, R:NH4Cl, S:H2O, 15 min, 121°C, pH 7

Reference

: The effect of crude glycerol impurities on 1,3-propanediol biosynthesis by Klebsiella pneumoniae DSMZ 2026

By Laura, Mitrea et al, Renewable Energy, 2020, 153, 1418-1427

Synthetic Circuit 10

143-33-9

110-15-6

134434-28-9

83921-18-0

6915-15-7

2577-38-0

1068-84-4

932-52-5

617-45-8

496-76-4

141-82-2

80-69-3

79-14-1

73-40-5

73-24-5

68-94-0

66-22-8

65-86-1

57-13-6

56-40-6

Reaction Conditions

1.1 Reagents: Ammonium chloride Solvents: Water ; 3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C

Reference

: New Insights into the Characterization of 'Insoluble Black HCN Polymers'

Ruiz-Bermejo, Marta; de la Fuente, Jose L.; Rogero, Celia; Menor-Salvan, Cesar; Osuna-Esteban, Susana; et al, Chemistry & Biodiversity, 2012, 9(1), 25-40

Synthetic Circuit 11

180468-41-1

25333-42-0

110-15-6

740780-79-4

Reaction Conditions

Reference

Synthesis and spectral characterization of potential impurities of solifenacin succinate

Chavakula, Ramadas; et al, Organic Chemistry: An Indian Journal, 2014, 10(4), 152-156

Synthetic Circuit 12

271-44-3

110-15-6

2380275-33-0

2380275-31-8

2380275-29-4

81382-45-8

13096-38-3

124-38-9

Reaction Conditions

1.1 Reagents: Ozone Solvents: Water ; 25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; pH 6.5, 25 °C
1.3 Reagents: Sodium hydroxide

Reference

N-dependent ozonation efficiency over nitrogen-containing heterocyclic contaminants: A combined density functional theory study on reaction kinetics and degradation pathways

Yao, Yujie; et al, Chemical Engineering Journal (Amsterdam, 2020, 382,